Cas no 56183-20-1 (5-methoxytetraphene)

• Product Name: 5-methoxytetraphene
• CAS No: 56183-20-1
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 1597391
• PubChem ID: 41775
• Update Time: 2025-04-21

5-methoxytetraphene Chemical and Physical Properties

Names and Identifiers

• 5-methoxytetraphene
• 5-methoxybenzo[a]anthracene
• BENZ(a)ANTHRACENE, 5-METHOXY-
• 5-Methoxybenz(a)anthracene
• 56183-20-1
• BRN 1977802
• DTXSID00204728
• 3-Methoxy-1,2-benzanthracene

• Inchi： 1S/C19H14O/c1-20-19-12-15-10-13-6-2-3-7-14(13)11-18(15)16-8-4-5-9-17(16)19/h2-12H,1H3
• InChI Key： WNBLRQQLYZGZRI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=CC3C=CC=CC=3C=C2C2C=CC=CC=21

Computed Properties

• Exact Mass: 258.10452
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23